T-3256336

• Molecular Formula: C31H45F2N5O5
• Molecular Weight: 605.7 g/mol
• InChI: InChI=1S/C31H45F2N5O5/c1-4-42-22-15-21-16-38(30(41)27(36-28(39)19(2)34-3)20-9-12-31(32,33)13-10-20)25(18-37(21)17-22)29(40)35-24-11-14-43-26-8-6-5-7-23(24)26/h5-8,19-22,24-25,27,34H,4,9-18H2,1-3H3,(H,35,40)(H,36,39)/t19-,21+,22+,24+,25-,27-/m0/s1
• InChIKey: WQLHYSFOEZZZDD-QAPMSZJWSA-N

T-3256336: Orally Active IAP Antagonist

T-3256336 is a synthetic, orally available small molecule that functions as a second mitochondria-derived activator of caspase (SMAC)-mimetic, specifically antagonizing the inhibitor of apoptosis proteins (IAP) family members cIAP1, cIAP2, and XIAP [1]. It is an octahydropyrrolo[1,2-a]pyrazine derivative that exhibits potent binding affinity, with reported IC50 values of 1.3 nM for cIAP1 and 200 nM for XIAP [2]. This compound is a valuable chemical probe for investigating TNFα-dependent extrinsic apoptosis pathways, both as a single agent and in rationally designed combination therapies [1].

Apoptosis signaling IAP family antagonist for cIAP-1/XIAP engagement studies

Oral exposure models P-gp substrate context; nonlinear PK characterization

SMAC-mimetic tool Selective degradation of cIAP-1; extrinsic apoptosis pathway research

• [1] Sumi H, Yabuki M, Iwai K, Morimoto M, Hibino R, Inazuka M, Hashimoto K, Kosugi Y, Aoyama K, Yamamoto S, Yoshimatsu M, Yamasaki H, Tozawa R, Ishikawa T, Yoshida S. Antitumor activity and pharmacodynamic biomarkers of a novel and orally available small-molecule antagonist of inhibitor of apoptosis proteins. Mol Cancer Ther. 2013 Feb;12(2):230-40. View Source
• [2] Hashimoto K, Saito B, Miyamoto N, Oguro Y, Tomita D, Shiokawa Z, Asano M, Kakei H, Taya N, Kawasaki M, Sumi H, Yabuki M, Iwai K, Yoshida S, Yoshimatsu M, Aoyama K, Kosugi Y, Kojima T, Morishita N, Dougan DR, Snell GP, Imada S, Okamoto Y, Ohara T, Ishikawa T. Design and synthesis of potent inhibitor of apoptosis (IAP) proteins antagonists bearing an octahydropyrrolo[1,2-a]pyrazine scaffold as a novel proline mimetic. J Med Chem. 2013 Feb 14;56(3):1228-46. View Source

T-3256336: Scaffold & Selectivity Rationale

The IAP antagonist class is chemically and pharmacologically diverse, and substituting one SMAC-mimetic for another without rigorous justification is a significant experimental risk. While many in-class compounds share a common mechanism of action, they differ substantially in their target selectivity profiles, oral bioavailability, and susceptibility to drug efflux transporters like MDR1 [1]. For example, the clinical candidate LCL-161 is an orally available pan-IAP antagonist, but its distinct chemical scaffold results in a different pharmacokinetic and pharmacodynamic profile that cannot be equated to T-3256336 [2]. Similarly, GDC-0152, while potent in vitro, lacked the oral bioavailability required for convenient in vivo dosing, a key differentiator for T-3256336 [3]. Even minor structural modifications within the same scaffold can profoundly impact on-target potency and off-target efflux, as demonstrated by the subsequent development of hexahydropyrazino[1,2-a]indole derivatives designed to overcome the MDR1 susceptibility identified in T-3256336 [4]. Therefore, selecting T-3256336 specifically is a decision to leverage a well-characterized profile of oral activity, defined IAP subtype selectivity, and a susceptibility profile that has been quantitatively defined, which is not guaranteed by any other analog.

IAP selectivity signature cIAP-1/XIAP ratio differs from LCL161 or birinapant; may shift pathway engagement interpretation

Oral PK & P-gp efflux Characterized P-gp substrate behavior; oral exposure profile may not transfer to alternative scaffolds

MDR1 susceptibility Scaffold-optimized permeability; MDR1-mediated efflux may limit direct substitution in cell-based assays

• [1] Shiokawa Z, Hashimoto K, Saito B, Oguro Y, Sumi H, Yabuki M, Yoshimatsu M, Kosugi Y, Debori Y, Morishita N, Dougan DR, Snell GP, Yoshida S, Ishikawa T. Design, synthesis, and biological activities of novel hexahydropyrazino[1,2-a]indole derivatives as potent inhibitors of apoptosis (IAP) proteins antagonists with improved membrane permeability across MDR1 expressing cells. Bioorg Med Chem. 2013 Dec 15;21(24):7938-54. View Source
• [2] Infante JR, Dees EC, Olszanski AJ, Dhuria SV, Sen S, Cameron S, Cohen RB. Phase I dose-escalation study of LCL161, an oral inhibitor of apoptosis proteins inhibitor, in patients with advanced solid tumors. J Clin Oncol. 2014 Oct 1;32(28):3103-10. View Source
• [3] Flygare JA, Beresini M, Budha N, Chan H, Chan IT, Cheeti S, Cohen F, Deshayes K, Doerner K, Eckhardt SG, Elliott LO, Feng B, Franklin MC, Reisner SF, Gazzard L, Halladay J, Hymowitz SG, La H, LoRusso P, Maurer B, Murray L, Plise E, Quan C, Stephan JP, Young SG, Tom J, Tsui V, Um J, Vucic D, Wagner AJ, Wallweber HJ, Wang L, Ware J, Wen Z, Wong H, Wong J, Wong M, Wong S, Yu R, Zobel K, Fairbrother WJ. Discovery of a potent small-molecule antagonist of inhibitor of apoptosis (IAP) proteins and clinical candidate for the treatment of cancer (GDC-0152). J Med Chem. 2012 May 10;55(9):4101-13. View Source
• [4] Asano M, Hashimoto K, Saito B, Shiokawa Z, Sumi H, Yabuki M, Yoshimatsu M, Aoyama K, Hamada T, Morishita N, Dougan DR, Mol CD, Yoshida S, Ishikawa T. Design, stereoselective synthesis, and biological evaluation of novel tri-cyclic compounds as inhibitor of apoptosis proteins (IAP) antagonists. Bioorg Med Chem. 2013 Sep 15;21(18):5725-37. View Source

T-3256336: Selectivity, Efficacy & Synergy

cIAP1/XIAP Selectivity vs. LCL161 & Birinapant

T-3256336 exhibits a high degree of biochemical selectivity for cIAP1 over XIAP, with IC50 values of 1.3 nM and 200 nM, respectively, representing an approximate 154-fold difference [1]. This profile is distinct from other IAP antagonists like birinapant (TL32711), which shows a much narrower differential (cIAP1 IC50 ~1 nM, XIAP IC50 ~36 nM) and is characterized as a pan-IAP antagonist [2]. This selectivity pattern is important because cIAP1 degradation is a primary driver of TNFα-mediated apoptosis, while potent XIAP inhibition is often associated with increased toxicity [3]. T-3256336's profile suggests it may offer a different therapeutic window than pan-IAP inhibitors.

cIAP1/XIAP selectivity vs. comparators

Reported

T-3256336 cIAP-1 IC50 1.3 nM, XIAP 200 nM (ratio ≈154-fold); LCL161 ratio ≈88-fold, birinapant ≥45-fold

Supports IAP-family selectivity profiling; distinct cIAP1-preference may alter apoptosis readouts

Cross-study comparable; binding assay conditions vary

Evidence Dimension	Biochemical IC50 (cIAP1 vs. XIAP)
Target Compound Data	cIAP1 IC50 = 1.3 nM; XIAP IC50 = 200 nM
Comparator Or Baseline	Birinapant (TL32711): cIAP1 IC50 = 1 nM; XIAP IC50 = 36 nM
Quantified Difference	T-3256336 selectivity ratio (XIAP/cIAP1) ≈ 154; Birinapant ratio ≈ 36
Conditions	Cell-free biochemical binding assays

Why This Matters

The 154-fold selectivity for cIAP1 over XIAP differentiates T-3256336 from pan-IAP antagonists like birinapant, offering a distinct tool for probing cIAP1-driven pathways with potentially less XIAP-related toxicity.

• [1] Hashimoto K, Saito B, Miyamoto N, Oguro Y, Tomita D, Shiokawa Z, Asano M, Kakei H, Taya N, Kawasaki M, Sumi H, Yabuki M, Iwai K, Yoshida S, Yoshimatsu M, Aoyama K, Kosugi Y, Kojima T, Morishita N, Dougan DR, Snell GP, Imada S, Okamoto Y, Ohara T, Ishikawa T. Design and synthesis of potent inhibitor of apoptosis (IAP) proteins antagonists bearing an octahydropyrrolo[1,2-a]pyrazine scaffold as a novel proline mimetic. J Med Chem. 2013 Feb 14;56(3):1228-46. View Source
• [2] Condon SM, Mitsuuchi Y, Deng Y, LaPorte MG, Rippin SR, Haimowitz T, Alexander MD, Kumar PT, Hendi MS, Lee YH, Benetatos CA, Yu G, Kapoor GS, Neiman E, Seipel ME, Burns JM, McKinlay MA, Li X, Wang J, Shi Y, Feltham R, Bettjeman B, Cumming MH, Vince JE, Khan N, Silke J, Day CL, Chunduru SK. Birinapant, a smac-mimetic with improved tolerability for the treatment of solid tumors and hematological malignancies. J Med Chem. 2014 Apr 24;57(8):3666-77. View Source
• [3] Wong H, Gould SE, Budha N, Darbonne WC, Kadel EE 3rd, La H, Alicke B, Halladay JS, Erickson R, Portera C, Tolcher AW, Infante JR, Mamounas M, Flygare JA, Hop CE, Fairbrother WJ. Learning and confirming with preclinical studies: modeling and simulation in the discovery of GDC-0917, an inhibitor of apoptosis proteins antagonist. Drug Metab Dispos. 2013 Dec;41(12):2104-13. View Source

Oral Bioavailability & P-gp Dependence in Rats

In direct cellular growth inhibition assays using the MDA-MB-231 breast cancer cell line, T-3256336 demonstrated potent anti-proliferative activity with a GI50 of 1.8 nM [1]. This cellular potency was superior to that of a next-generation, MDR1-optimized hexahydropyrazino[1,2-a]indole derivative (Compound 50), which exhibited a GI50 of 2.8 nM under identical conditions [2]. This head-to-head comparison within the same study demonstrates that despite being susceptible to efflux, T-3256336 possesses inherently stronger on-target cellular activity in this model system than an analog engineered for improved membrane permeability.

Oral PK & P-gp dependence

Method context

Nonlinear PK in rats; food effect attenuated by elacridar; characterized P-gp substrate

Informs oral dosing regimen design; P-gp modulation may affect exposure

Rat PK data; species translation requires review

Evidence Dimension	Cellular growth inhibition (GI50)
Target Compound Data	1.8 nM
Comparator Or Baseline	Compound 50 (hexahydropyrazino[1,2-a]indole derivative): 2.8 nM
Quantified Difference	T-3256336 is 1.6-fold more potent (2.8 nM / 1.8 nM)
Conditions	MDA-MB-231 cell line, 3-day viability assay (CellTiter-Glo)

Why This Matters

Despite being an earlier-generation compound, T-3256336 maintains a ~1.6x superior cellular potency against MDA-MB-231 cells compared to a structurally optimized analog, making it a critical benchmark and a more sensitive probe for this specific cell line.

• [1] Hashimoto K, Saito B, Miyamoto N, Oguro Y, Tomita D, Shiokawa Z, Asano M, Kakei H, Taya N, Kawasaki M, Sumi H, Yabuki M, Iwai K, Yoshida S, Yoshimatsu M, Aoyama K, Kosugi Y, Kojima T, Morishita N, Dougan DR, Snell GP, Imada S, Okamoto Y, Ohara T, Ishikawa T. Design and synthesis of potent inhibitor of apoptosis (IAP) proteins antagonists bearing an octahydropyrrolo[1,2-a]pyrazine scaffold as a novel proline mimetic. J Med Chem. 2013 Feb 14;56(3):1228-46. View Source
• [2] Shiokawa Z, Hashimoto K, Saito B, Oguro Y, Sumi H, Yabuki M, Yoshimatsu M, Kosugi Y, Debori Y, Morishita N, Dougan DR, Snell GP, Yoshida S, Ishikawa T. Design, synthesis, and biological activities of novel hexahydropyrazino[1,2-a]indole derivatives as potent inhibitors of apoptosis (IAP) proteins antagonists with improved membrane permeability across MDR1 expressing cells. Bioorg Med Chem. 2013 Dec 15;21(24):7938-54. View Source

In Vivo Tumor Regression & cIAP1 Biomarker

A primary differentiator of T-3256336 is its robust oral bioavailability, which enables convenient and effective in vivo dosing. This is a critical advantage over certain clinical IAP antagonists, such as GDC-0152. Despite GDC-0152 having potent in vitro activity (cIAP1 Ki < 1 nM) and a similar binding profile, it was ultimately delivered intravenously in clinical trials due to insufficient oral bioavailability [1]. In stark contrast, T-3256336 has demonstrated strong antitumor activity in multiple xenograft models following oral administration, achieving tumor regression at a dose of 30 mg/kg [2].

Xenograft tumor response

Head-to-head

T/C = -53% at 30 mg/kg oral dose (MDA-MB-231 model)

Supports xenograft model-response endpoint interpretation; exceeds stasis

cIAP-1 degradation & caspase-3 activation confirmed as PD biomarkers

Evidence Dimension	Route of administration and in vivo efficacy
Target Compound Data	Orally active; achieved tumor regression (T/C: -53%) at 30 mg/kg in MDA-MB-231 xenograft [2]
Comparator Or Baseline	GDC-0152: Orally unavailable; administered intravenously in clinical trials [1]
Quantified Difference	Qualitative difference in viable administration route for preclinical in vivo studies
Conditions	In vivo mouse xenograft models and clinical pharmacokinetic studies

Why This Matters

For researchers requiring an IAP antagonist for chronic in vivo studies, the oral bioavailability of T-3256336 offers a significant practical advantage over intravenous-only alternatives like GDC-0152, reducing animal stress and simplifying experimental logistics.

• [1] Flygare JA, Beresini M, Budha N, Chan H, Chan IT, Cheeti S, Cohen F, Deshayes K, Doerner K, Eckhardt SG, Elliott LO, Feng B, Franklin MC, Reisner SF, Gazzard L, Halladay J, Hymowitz SG, La H, LoRusso P, Maurer B, Murray L, Plise E, Quan C, Stephan JP, Young SG, Tom J, Tsui V, Um J, Vucic D, Wagner AJ, Wallweber HJ, Wang L, Ware J, Wen Z, Wong H, Wong J, Wong M, Wong S, Yu R, Zobel K, Fairbrother WJ. Discovery of a potent small-molecule antagonist of inhibitor of apoptosis (IAP) proteins and clinical candidate for the treatment of cancer (GDC-0152). J Med Chem. 2012 May 10;55(9):4101-13. View Source
• [2] Hashimoto K, Saito B, Miyamoto N, Oguro Y, Tomita D, Shiokawa Z, Asano M, Kakei H, Taya N, Kawasaki M, Sumi H, Yabuki M, Iwai K, Yoshida S, Yoshimatsu M, Aoyama K, Kosugi Y, Kojima T, Morishita N, Dougan DR, Snell GP, Imada S, Okamoto Y, Ohara T, Ishikawa T. Design and synthesis of potent inhibitor of apoptosis (IAP) proteins antagonists bearing an octahydropyrrolo[1,2-a]pyrazine scaffold as a novel proline mimetic. J Med Chem. 2013 Feb 14;56(3):1228-46. View Source

TNFα-Dependent In Vitro/In Vivo Difference

Unlike many compounds where efflux liability is an uncharacterized variable, the susceptibility of T-3256336 to MDR1 (P-glycoprotein)-mediated efflux is a well-defined, published characteristic. This known liability has been a driver for subsequent medicinal chemistry campaigns, directly leading to the design of novel scaffolds like the hexahydropyrazino[1,2-a]indole series [1]. In a direct comparison, T-3256336 was shown to be an MDR1 substrate, while the optimized derivative Compound 50 demonstrated high permeability and a low potential for being an MDR1 substrate [1]. This makes T-3256336 a well-characterized, 'reference standard' compound for studying the impact of efflux on IAP antagonist pharmacology.

TNFα-dependent response divergence

Class-level inference

Limited single-agent in vitro activity; robust in vivo regression linked to systemic TNFα

In vitro/in vivo disconnect requires TNFα screening; model selection critical

Data to verify for specific cell lines; exogenous TNFα supplementation may unmask activity

Evidence Dimension	MDR1 efflux susceptibility
Target Compound Data	Susceptible to MDR1 mediated efflux [1]
Comparator Or Baseline	Compound 50 (hexahydropyrazino[1,2-a]indole derivative): High permeability with low potential of MDR1 substrate [1]
Quantified Difference	Qualitative difference in efflux profile; quantified as the rationale for developing a new chemical scaffold.
Conditions	In vitro permeability assays in MDR1-expressing cells

Why This Matters

The documented MDR1 susceptibility of T-3256336 is not a hidden flaw but a known, quantifiable parameter. This transparency allows researchers to use it as a precise tool for studying transporter-mediated drug resistance or to select it over less-characterized analogs where efflux liability is unknown.

• [1] Shiokawa Z, Hashimoto K, Saito B, Oguro Y, Sumi H, Yabuki M, Yoshimatsu M, Kosugi Y, Debori Y, Morishita N, Dougan DR, Snell GP, Yoshida S, Ishikawa T. Design, synthesis, and biological activities of novel hexahydropyrazino[1,2-a]indole derivatives as potent inhibitors of apoptosis (IAP) proteins antagonists with improved membrane permeability across MDR1 expressing cells. Bioorg Med Chem. 2013 Dec 15;21(24):7938-54. View Source

Synergy with Pevonedistat in Leukemia Xenograft

The in vivo antitumor activity of T-3256336 has been robustly quantified in an MDA-MB-231 breast cancer xenograft model. Oral administration of T-3256336 at 30 mg/kg resulted in significant tumor regression, with a treated/control (T/C) ratio of -53%, indicating tumor shrinkage [1]. This potent in vivo efficacy was accompanied by demonstrated pharmacodynamic biomarker modulation, including cIAP1 degradation and caspase activation within the tumors [2].

Synergy with pevonedistat

Head-to-head

Combination superior to single agents in HL-60 xenograft; effect reversed by TNFα antibody

Supports pevonedistat combination screening context; TNFα-dependent synergy mechanism

Synergy scores not quantified; NAE inhibitor priming required

Evidence Dimension	In vivo antitumor efficacy in mouse xenograft model
Target Compound Data	Tumor regression: T/C = -53% at 30 mg/kg (oral)
Comparator Or Baseline	Vehicle control group
Quantified Difference	53% tumor regression relative to baseline
Conditions	MDA-MB-231-Luc breast cancer xenograft model in mice; oral dosing

Why This Matters

This data provides a clear, quantitative benchmark for expected in vivo performance, confirming that oral administration achieves tumor regression with validated on-target PD effects, a critical data point for in vivo study design.

• [1] Hashimoto K, Saito B, Miyamoto N, Oguro Y, Tomita D, Shiokawa Z, Asano M, Kakei H, Taya N, Kawasaki M, Sumi H, Yabuki M, Iwai K, Yoshida S, Yoshimatsu M, Aoyama K, Kosugi Y, Kojima T, Morishita N, Dougan DR, Snell GP, Imada S, Okamoto Y, Ohara T, Ishikawa T. Design and synthesis of potent inhibitor of apoptosis (IAP) proteins antagonists bearing an octahydropyrrolo[1,2-a]pyrazine scaffold as a novel proline mimetic. J Med Chem. 2013 Feb 14;56(3):1228-46. View Source
• [2] Sumi H, Yabuki M, Iwai K, Morimoto M, Hibino R, Inazuka M, Hashimoto K, Kosugi Y, Aoyama K, Yamamoto S, Yoshimatsu M, Yamasaki H, Tozawa R, Ishikawa T, Yoshida S. Antitumor activity and pharmacodynamic biomarkers of a novel and orally available small-molecule antagonist of inhibitor of apoptosis proteins. Mol Cancer Ther. 2013 Feb;12(2):230-40. View Source

T-3256336 Research Applications

Oral IAP Antagonist Xenograft Efficacy Studies

T-3256336 is ideally suited for in vivo oncology studies where TNFα-dependent extrinsic apoptosis is the primary pathway of interest. Its high biochemical selectivity for cIAP1 (IC50 1.3 nM) over XIAP (200 nM) makes it a precise tool to probe cIAP1 degradation and downstream caspase activation without the confounding effects of potent XIAP inhibition [1]. This application is best leveraged in cell lines or xenograft models known to express endogenous TNFα, such as MDA-MB-231, where T-3256336 has demonstrated robust efficacy as a single agent [2].

TNFα-Dependent Apoptosis Induction Systems

T-3256336 is a validated partner for combination studies with pevonedistat (MLN4924), an NAE inhibitor. Research has shown that this combination synergistically enhances antiproliferative effects by inducing TNFα mRNA and triggering IAP antagonist-dependent extrinsic apoptosis [3]. The synergy was confirmed in an HL-60 xenograft model, demonstrating the potential of this specific drug combination [3]. This scenario is relevant for researchers exploring synthetic lethal strategies or enhancing the efficacy of proteasome pathway inhibitors.

IAP & NAE Inhibitor Combination Therapy

For researchers focused on drug transport and resistance mechanisms, the well-documented susceptibility of T-3256336 to MDR1-mediated efflux is a valuable experimental asset [4]. It serves as a reliable 'efflux-sensitive' control compound when evaluating next-generation analogs or when studying the role of P-glycoprotein in limiting drug exposure. Studies have already demonstrated that its oral bioavailability can be modulated by co-administration with P-gp inhibitors like elacridar, providing a clear experimental paradigm for studying transporter effects on IAP antagonists [5].

Benchmarking New IAP Antagonist Scaffolds for Potency and Selectivity

T-3256336 is a well-characterized reference compound for medicinal chemistry programs developing novel SMAC-mimetics. Its published data provides clear benchmarks for both biochemical (cIAP1 IC50 = 1.3 nM, XIAP IC50 = 200 nM) and cellular potency (MDA-MB-231 GI50 = 1.8 nM) [1][6]. New compounds can be directly compared to these established values to assess improvements in potency, selectivity, or cellular activity, particularly in the context of overcoming the MDR1 efflux liability that has been explicitly documented for T-3256336 [4].

Application

Selection Property

Validation Focus

Xenograft model-response endpoint studies

Oral xenograft model-response context

cIAP-1 degradation & T/C endpoint review

TNFα-dependent apoptosis signaling research

TNFα pathway engagement requirement

Baseline TNFα mRNA screening; exogenous TNFα co-treatment validation

IAP & NAE inhibitor combination screening

Pevonedistat synergy mechanism context

TNFα-neutralization control; NAE inhibitor priming confirmation

• [1] Hashimoto K, Saito B, Miyamoto N, Oguro Y, Tomita D, Shiokawa Z, Asano M, Kakei H, Taya N, Kawasaki M, Sumi H, Yabuki M, Iwai K, Yoshida S, Yoshimatsu M, Aoyama K, Kosugi Y, Kojima T, Morishita N, Dougan DR, Snell GP, Imada S, Okamoto Y, Ohara T, Ishikawa T. Design and synthesis of potent inhibitor of apoptosis (IAP) proteins antagonists bearing an octahydropyrrolo[1,2-a]pyrazine scaffold as a novel proline mimetic. J Med Chem. 2013 Feb 14;56(3):1228-46. View Source
• [2] Sumi H, Yabuki M, Iwai K, Morimoto M, Hibino R, Inazuka M, Hashimoto K, Kosugi Y, Aoyama K, Yamamoto S, Yoshimatsu M, Yamasaki H, Tozawa R, Ishikawa T, Yoshida S. Antitumor activity and pharmacodynamic biomarkers of a novel and orally available small-molecule antagonist of inhibitor of apoptosis proteins. Mol Cancer Ther. 2013 Feb;12(2):230-40. View Source
• [3] Sumi H, Inazuka M, Morimoto M, Hibino R, Hashimoto K, Ishikawa T, Kuida K, Smith PG, Yoshida S, Yabuki M. An inhibitor of apoptosis protein antagonist T-3256336 potentiates the antitumor efficacy of the Nedd8-activating enzyme inhibitor pevonedistat (TAK-924/MLN4924). Biochem Biophys Res Commun. 2016 Nov 18;480(3):380-386. View Source
• [4] Shiokawa Z, Hashimoto K, Saito B, Oguro Y, Sumi H, Yabuki M, Yoshimatsu M, Kosugi Y, Debori Y, Morishita N, Dougan DR, Snell GP, Yoshida S, Ishikawa T. Design, synthesis, and biological activities of novel hexahydropyrazino[1,2-a]indole derivatives as potent inhibitors of apoptosis (IAP) proteins antagonists with improved membrane permeability across MDR1 expressing cells. Bioorg Med Chem. 2013 Dec 15;21(24):7938-54. View Source
• [5] Kosugi Y, Debori Y, Hashimoto K, Ishikawa T, Tozawa R. Impact of P-Glycoprotein on Intestinal Absorption of an Inhibitor of Apoptosis Protein Antagonist in Rats: Mechanisms of Nonlinear Pharmacokinetics and Food Effects. Drug Metab Dispos. 2014 Sep;42(9):1505-14. View Source
• [6] Sumi H, Inazuka M, Hashimoto K, Ishikawa T, Yoshida S, Yabuki M. T-3256336, a novel and orally available small molecule IAP antagonist, induced tumor cell death via induction of systemic TNF alpha production. Biochem Biophys Res Commun. 2016 Oct 14;479(2):179-185. View Source